Cas no 1260798-69-3 (5-methyl-2-(piperidin-3-yl)pyridine)

• Product Name: 5-methyl-2-(piperidin-3-yl)pyridine
• CAS No: 1260798-69-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5878703
• PubChem ID: 57980531
• Update Time: 2025-05-19

5-methyl-2-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-methyl-2-(3-piperidinyl)-
• 5-methyl-2-(piperidin-3-yl)pyridine
• 845930-30-5
• 1260798-69-3
• EN300-1843603
• AKOS015921720
• CCG-210040
• PS-0284
• CS-0282144
• 1361112-67-5
• SCHEMBL13490652
• SB42204

• Inchi： 1S/C11H16N2/c1-9-4-5-11(13-7-9)10-3-2-6-12-8-10/h4-5,7,10,12H,2-3,6,8H2,1H3
• InChI Key： INIWDDNWYUWCBC-UHFFFAOYSA-N
• SMILES： C1(C2CCCNC2)=NC=C(C)C=C1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 309.0±30.0 °C(Predicted)
• pka: 9.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-methyl-2-(piperidin-3-yl)pyridine

Introduction to 5-methyl-2-(piperidin-3-yl)pyridine (CAS No. 1260798-69-3) and Its Emerging Applications in Chemical Biology

5-methyl-2-(piperidin-3-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1260798-69-3, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core substituted with a methyl group at the 5-position and a piperidine ring at the 2-position, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular probes.

The structural motif of 5-methyl-2-(piperidin-3-yl)pyridine combines the versatility of the pyridine ring, which is a common pharmacophore in medicinal chemistry, with the rigidifying effect of the piperidine moiety. This combination not only enhances binding affinity but also improves metabolic stability, making it an attractive candidate for developing small-molecule inhibitors and activators. The presence of the methyl group at the 5-position further fine-tunes its electronic properties, influencing its interactions with biological targets.

In recent years, 5-methyl-2-(piperidin-3-yl)pyridine has been explored as a key intermediate in the synthesis of bioactive molecules. Its role in developing novel therapeutics has been particularly highlighted in the context of targeting protein-protein interactions (PPIs), which are critical in many disease pathways. The compound's ability to modulate these interactions has opened new avenues for treating conditions such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 5-methyl-2-(piperidin-3-yl)pyridine is its utility in designing molecules that can selectively bind to specific protein targets. For instance, studies have demonstrated its potential in inhibiting kinases, which are overactive in various cancers. The piperidine ring's steric and electronic properties allow for precise tuning of binding affinities, enabling researchers to develop highly selective inhibitors. This specificity is crucial for minimizing side effects and improving therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-methyl-2-(piperidin-3-yl)pyridine interacts with biological targets. Molecular docking simulations have revealed that this compound can effectively disrupt aberrant signaling pathways by binding to key residues on target proteins. These insights have guided the design of next-generation analogs with improved pharmacokinetic profiles and target engagement.

The pharmaceutical industry has also recognized the potential of 5-methyl-2-(piperidin-3-yl)pyridine as a building block for drug candidates. Its incorporation into lead compounds has led to several promising candidates entering clinical trials. For example, derivatives of this scaffold have shown preclinical efficacy in models of acute myeloid leukemia (AML) by inhibiting critical transcription factors involved in leukemia cell proliferation.

Beyond its applications in drug development, 5-methyl-2-(piperidin-3-yl)pyridine has found utility as a tool compound in chemical biology research. It serves as a reference molecule for studying protein-ligand interactions and has been used to develop novel assay platforms for high-throughput screening (HTS). These platforms are essential for identifying new drug candidates by rapidly testing large libraries of compounds against biological targets.

The synthesis of 5-methyl-2-(piperidin-3-yl)pyridine itself is another area where innovation has been significant. Recent reports have described efficient synthetic routes that improve yield and scalability while minimizing hazardous byproducts. These advancements are crucial for ensuring that sufficient quantities of this compound can be produced for both research and commercial applications.

Future directions in the study of 5-methyl-2-(piperidin-3-yl)pyridine include exploring its potential in combination therapies and developing prodrugs that enhance its bioavailability. Additionally, there is growing interest in using this compound as a starting point for generating libraries of diversified molecules through combinatorial chemistry approaches. Such libraries can accelerate the discovery process by providing a wide range of structural variations for screening against diverse biological targets.

In conclusion, 5-methyl-2-(piperidin-3-yl)pyridine (CAS No. 1260798-69-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its versatility as a scaffold for drug discovery, make it a cornerstone compound in modern medicinal chemistry. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an even greater role in developing next-generation therapeutics.